Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C5H5NO4 B014425 Methyl 3-hydroxyisoxazole-5-carboxylate CAS No. 10068-07-2

Methyl 3-hydroxyisoxazole-5-carboxylate

Cat. No. B014425
CAS RN: 10068-07-2
M. Wt: 143.1 g/mol
InChI Key: BBFWUUBQSXVHHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08173652B2

Procedure details

Prepared according to Synthesis 1985, 1100. To a stirred solution of N-hydroxyurea (3.80 g, 50 mmol) and 1,5-diazabicyclo[5.4.0]undec-5-ene (8.37 g, 55 mmol) in methanol (50 mL) with cooling (ice bath) was added dimethyl ethyne dicarboxylate (7.11 g, 50 mmol) dropwise over 20 min. A dark red colour appeared then dissipated with each drop added, until finally a deep orange/red clear solution had formed. After an additional 20 min the mixture was concentrated to give a red oil which was then acidified with cooling in an ice/water bath to pH 1 with HCl (conc.). The resulting yellow mixture was extracted with diethyl ether (3×40 mL) then the aqueous phase was saturated with brine and extracted with ether (2×50 mL). The combined organic layers were then washed with water and brine and then dried over sodium sulfate, filtered and evaporated to afford the title compound (2.89 g, 40%) as white crystals after recrystallisation from chloroform. MS: m/e=143.8 [M+H]+.
Name
N-hydroxyurea
Quantity
3.8 g
Type
reactant
Reaction Step One
Name
1,5-diazabicyclo[5.4.0]undec-5-ene
Quantity
8.37 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
dimethyl ethyne dicarboxylate
Quantity
7.11 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
40%

Identifiers

REACTION_CXSMILES
[OH:1][NH:2][C:3](N)=[O:4].N12CCCCC1C=NCCC2.[CH3:17][O:18][C:19]([C:21]#[C:22]C(OC)=O)=[O:20].Cl>CO>[CH3:17][O:18][C:19]([C:21]1[O:1][NH:2][C:3](=[O:4])[CH:22]=1)=[O:20]

Inputs

Step One
Name
N-hydroxyurea
Quantity
3.8 g
Type
reactant
Smiles
ONC(=O)N
Name
1,5-diazabicyclo[5.4.0]undec-5-ene
Quantity
8.37 g
Type
reactant
Smiles
N12CCCN=CC2CCCC1
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO
Step Two
Name
dimethyl ethyne dicarboxylate
Quantity
7.11 g
Type
reactant
Smiles
COC(=O)C#CC(=O)OC
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared
CUSTOM
Type
CUSTOM
Details
according to Synthesis 1985, 1100
ADDITION
Type
ADDITION
Details
added
CUSTOM
Type
CUSTOM
Details
until finally a deep orange/red clear solution had formed
CONCENTRATION
Type
CONCENTRATION
Details
After an additional 20 min the mixture was concentrated
Duration
20 min
CUSTOM
Type
CUSTOM
Details
to give a red oil which
EXTRACTION
Type
EXTRACTION
Details
The resulting yellow mixture was extracted with diethyl ether (3×40 mL)
EXTRACTION
Type
EXTRACTION
Details
extracted with ether (2×50 mL)
WASH
Type
WASH
Details
The combined organic layers were then washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Name
title compound
Type
product
Smiles
COC(=O)C1=CC(NO1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 2.89 g
YIELD: PERCENTYIELD 40%
YIELD: CALCULATEDPERCENTYIELD 40.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.